Cas no 2384221-58-1 (8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one)
8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one Chemical and Physical Properties
Names and Identifiers
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- EN300-6504203
- 2384221-58-1
- 8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one
- 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one
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- Inchi: 1S/C8H16N2OS/c9-12(11)6-3-8(4-7-12)2-1-5-10-8/h9-10H,1-7H2
- InChI Key: RVAZGNGILDBHNU-UHFFFAOYSA-N
- SMILES: S1(CCC2(CCCN2)CC1)(=N)=O
Computed Properties
- Exact Mass: 188.09833431g/mol
- Monoisotopic Mass: 188.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3Ų
8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6504203-0.05g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 0.05g |
$1032.0 | 2025-03-14 | |
| Enamine | EN300-6504203-0.1g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 0.1g |
$1081.0 | 2025-03-14 | |
| Enamine | EN300-6504203-0.25g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 0.25g |
$1131.0 | 2025-03-14 | |
| Enamine | EN300-6504203-0.5g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 0.5g |
$1180.0 | 2025-03-14 | |
| Enamine | EN300-6504203-1.0g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 1.0g |
$1229.0 | 2025-03-14 | |
| Enamine | EN300-6504203-2.5g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 2.5g |
$2408.0 | 2025-03-14 | |
| Enamine | EN300-6504203-5.0g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 5.0g |
$3562.0 | 2025-03-14 | |
| Enamine | EN300-6504203-10.0g |
8-imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one |
2384221-58-1 | 95.0% | 10.0g |
$5283.0 | 2025-03-14 |
8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one
Exploring the Unique Properties and Applications of 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one (CAS No. 2384221-58-1)
The compound 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one (CAS No. 2384221-58-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This spirocyclic compound, characterized by its imino-thia-aza framework, offers a versatile platform for drug discovery and chemical synthesis. Researchers are particularly interested in its ability to modulate biological pathways, making it a promising candidate for targeting specific enzymes or receptors.
One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for spirocyclic compounds like 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one?" The synthesis of this compound typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed ring-closing metathesis have been explored to improve yield and efficiency. These methods align with the growing demand for sustainable and cost-effective chemical processes.
In the context of drug development, 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one has been studied for its potential as a scaffold for kinase inhibitors. Kinases are a hot topic in biomedical research, with many users searching for "new kinase inhibitor candidates 2024". The spirocyclic core of this compound provides rigidity and stereochemical diversity, which are critical for achieving high selectivity and potency in kinase inhibition. This makes it a valuable tool for designing next-generation therapeutics.
Another trending topic in chemical research is the use of spirocyclic compounds in material science. Users often search for "spirocyclic materials for OLEDs" or "spiro compounds in photovoltaics." The unique electronic properties of 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one, derived from its conjugated system and heteroatom arrangement, make it a candidate for optoelectronic applications. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and as a building block for advanced polymers.
From a structural perspective, the spiro[4.5]decane moiety in 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one contributes to its three-dimensional complexity, which is highly sought after in fragment-based drug design. This aligns with the frequent search query: "How do spirocyclic structures enhance drug bioavailability?" The answer lies in their ability to occupy unique spatial orientations, improving binding affinity and metabolic stability. This compound’s imino and thia functionalities further enhance its interactions with biological targets.
Environmental and regulatory considerations are also critical when discussing 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one. With increasing searches for "green chemistry in spirocyclic synthesis," efforts are underway to develop eco-friendly protocols for its production. Solvent-free reactions, biocatalysis, and flow chemistry are some of the innovative approaches being explored to minimize waste and energy consumption.
In summary, 8-Imino-8lambda6-thia-1-azaspiro[4.5]decan-8-one (CAS No. 2384221-58-1) represents a fascinating intersection of chemistry, biology, and materials science. Its structural uniqueness and functional versatility make it a subject of ongoing research, addressing key industry demands such as drug discovery, sustainable synthesis, and advanced materials. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
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